2-Azido-5-chloro-3-methylimidazole-4-carbaldehyde
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Description
2-Azido-5-chloro-3-methylimidazole-4-carbaldehyde is a useful research compound. Its molecular formula is C5H4ClN5O and its molecular weight is 185.57. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research highlights the utility of imidazole derivatives, including those similar to 2-Azido-5-chloro-3-methylimidazole-4-carbaldehyde, in synthesizing a broad range of heterocyclic compounds. These synthetic approaches are fundamental in medicinal chemistry for developing novel therapeutic agents. For instance, the synthesis of imidazo[1,2-a]pyridines through water-mediated hydroamination and silver-catalyzed aminooxygenation demonstrates the versatility of imidazole derivatives in forming complex heterocycles (Darapaneni Chandra Mohan et al., 2013). Similarly, the transformation of 2-butyl-5-chloro-3H-imidazole-4-carbaldehyde into tricyclic heterocycles via intramolecular 1,3-dipolar cycloaddition reactions underscores the potential of such compounds in constructing biologically active fused heterocycles (S. Gaonkar et al., 2010).
Antimicrobial and Antitumor Applications
The derivatives of imidazole compounds, including azido-imidazole carbaldehydes, have been explored for their antimicrobial and antitumor properties. The design, synthesis, and characterization of new 1,2,3-triazolyl pyrazole derivatives as potential antimicrobial agents through a Vilsmeier–Haack reaction approach showcase the application of these compounds in developing novel antimicrobial agents (Manjunatha Bhat et al., 2016). Additionally, the synthesis of novel pyrazole derivatives using organophosphorus, stibine, and arsine reagents and their evaluated antitumor activities further exemplify the significant potential of imidazole derivatives in cancer research (Naglaa F. El-Sayed et al., 2016).
Corrosion Inhibition
Imidazole derivatives, such as this compound, also find applications in materials science, particularly in corrosion inhibition. The experimental and computational studies on the inhibition performance of organic compounds against the corrosion of carbon steel in acidic solutions illustrate the effectiveness of imidazole derivatives in protecting metal surfaces from corrosion, thereby extending their lifespan in industrial applications (E. Ech-chihbi et al., 2017).
Properties
IUPAC Name |
2-azido-5-chloro-3-methylimidazole-4-carbaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClN5O/c1-11-3(2-12)4(6)8-5(11)9-10-7/h2H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDZYILNTBBNATM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(N=C1N=[N+]=[N-])Cl)C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.57 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.